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Introduction

Bis(dicyclohexylphosphino)methane, also known as Methylenebis(dicyclohexylphosphine),
is an organophosphorus compound widely utilized as a bidentate phosphine ligand in transition
metal-catalyzed reactions. Its structural features, particularly the two bulky
dicyclohexylphosphine groups linked by a flexible methylene bridge, confer unique properties
that are instrumental in various catalytic processes, including Suzuki-Miyaura, Buchwald-
Hartwig, and Heck cross-coupling reactions.[1] An understanding of its core physical properties
is essential for its effective application in synthesis, catalysis, and materials science. This guide
provides a comprehensive overview of these properties, along with the standard experimental
protocols for their determination.

Core Physical and Chemical Properties

The fundamental physical and chemical identifiers for bis(dicyclohexylphosphino)methane
are summarized below. This data is critical for substance identification, purity assessment, and
safety considerations.
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Property Value Reference
Appearance White crystalline powder/solid. [2][3]
Melting Point 95-102 °C (literature value). [1112]14]
Molecular Formula Ca2sHa6P2 [5]

Linear Formula (CsH11)2PCH2P(CsH11)2 [41[6]
Molecular Weight 408.58 g/mol [41[5][6]
CAS Number 137349-65-6 [1][4][6]
Form Solid. [41[6]

Air Sensitivity Air Sensitive. [2]

Spectroscopic and Structural Data

Spectroscopic analysis is fundamental to confirming the structure and purity of
bis(dicyclohexylphosphino)methane.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the
molecular structure.

e 1H NMR: In a patent describing the synthesis of the compound, the tH-NMR spectrum in
CDCIs shows a broad multiplet between 2.0 and 1.0 ppm, corresponding to the 46 protons of
the cyclohexyl and methylene groups.[7]

e 3P NMR: The same patent reports a 3P NMR signal in CDCIs as a singlet at -8.7 ppm.[7]
The chemical shift in 3P NMR is a key indicator of the electronic environment of the
phosphorus atoms and can shift significantly upon coordination to a metal center.[8]

e 13C NMR: Data for 3C NMR is available and provides further confirmation of the carbon
framework of the molecule.[5]

Crystal Structure
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The three-dimensional arrangement of atoms in the solid state has been determined by X-ray
crystallography. This data is available through the Cambridge Structural Database (CSD) and
provides precise bond lengths and angles, confirming the bidentate nature of the ligand.[5]

Experimental Protocols

The following sections detail the standard methodologies for determining the key physical
properties of solid organophosphorus compounds like bis(dicyclohexylphosphino)methane.

Melting Point Determination (Capillary Method)

This protocol describes the standard technique for measuring the melting point range of a solid
crystalline compound.[9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube).

Glass capillary tubes (one end sealed).[10]

Mortar and pestle or spatula.[10]

Thermometer.

Procedure:

o Sample Preparation: Place a small amount of dry bis(dicyclohexylphosphino)methane
onto a watch glass. If the sample is not a fine powder, gently crush it.[10]

o Loading the Capillary: Jab the open end of a capillary tube into the powder pile. Invert the
tube and tap it gently on a hard surface to pack the solid into the sealed end. Repeat until a
sample height of 2-3 mm is achieved.[10]

¢ Measurement:

o Place the loaded capillary tube into the heating block of the melting point apparatus.[10]
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o Heat at a medium rate until the temperature is about 20°C below the expected melting
point (approx. 75°C).[10]

o Reduce the heating rate to approximately 1-2°C per minute to ensure thermal equilibrium
between the sample and the thermometer.

o Record the temperature at which the first droplet of liquid appears (the beginning of the
melting range).

o Record the temperature at which the entire sample has completely melted (the end of the
melting range).

Purity Assessment: A sharp melting range (e.g., 0.5-1.0°C) is indicative of a pure compound,
whereas a broad and depressed melting range suggests the presence of impurities.
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Workflow for Melting Point Determination
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Caption: General workflow for determining the melting point of a solid sample.
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Solubility Testing

This qualitative protocol determines the solubility of the compound in various solvents.
Apparatus:

e Small test tubes.

e Glass stirring rod.

o Selection of solvents (e.g., water, methanol, acetone, toluene, hexane).

Procedure:

Place approximately 10 mg of bis(dicyclohexylphosphino)methane into a small test tube.
[11]

e Add about 6 drops of the chosen solvent to the test tube.[11]
o Shake the tube and/or stir with a glass rod.
o Observe if a homogeneous solution forms. If not, add more solvent up to 1 mL.

e Record the compound as "soluble,” "partially soluble,” or "insoluble"” for each solvent. While
specific data for this compound is not readily available in the search results, similar
organophosphorus compounds are typically soluble in organic solvents like toluene and
acetone and insoluble in water.[12]

Spectroscopic Sample Preparation
NMR Spectroscopy:

o Accurately weigh 5-10 mg of the compound.

» Dissolve the sample in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g.,
CDCI3) in an NMR tube.

o Cap the tube and gently agitate to ensure complete dissolution before placing it in the
spectrometer.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b161899?utm_src=pdf-body
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://www.youtube.com/watch?v=w1yM9A7TVZI
https://www.smolecule.com/products/s584740
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

FTIR Spectroscopy (for solids):

¢ Nujol Mull: Grind a small amount of the sample with a drop of Nujol (mineral oil) to create a
fine paste. Spread the paste between two salt plates (e.g., KBr or NaCl) for analysis.[13] This
method is suitable for air-sensitive compounds.

o KBr Pellet: Mix a small amount of the sample with dry potassium bromide (KBr) powder.
Grind the mixture finely and press it into a transparent pellet using a hydraulic press.

Role in Catalysis: A Conceptual Overview

Bis(dicyclohexylphosphino)methane functions as a "ligand," a molecule that binds to a
central metal atom to form a coordination complex. In catalysis, this complex is the active
species that facilitates a chemical reaction. The diagram below illustrates the general role of
such a ligand in a palladium-catalyzed cross-coupling reaction, a common application.
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Role of Ligand in a Catalytic Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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